Cas no 2229426-71-3 (2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol)

• Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol
• CAS No: 2229426-71-3
• MF: C₉H₁₂S₂
• MW: 184.321579933167
• CID: 6221214
• PubChem ID: 165674833
• Update Time: 2025-10-31

2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol
• EN300-1769646
• 2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}ethane-1-thiol
• 2229426-71-3

• Inchi： 1S/C9H12S2/c10-5-4-8-6-7-2-1-3-9(7)11-8/h6,10H,1-5H2
• InChI Key： OCSCVXGZHUZTHP-UHFFFAOYSA-N
• SMILES： S1C(CCS)=CC2=C1CCC2

Computed Properties

• Exact Mass: 184.03804273g/mol
• Monoisotopic Mass: 184.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.2Ų

Additional information on 2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol

Comprehensive Overview of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol (CAS No. 2229426-71-3)

2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol (CAS No. 2229426-71-3) is a specialized organic compound featuring a unique cyclopentabthiophene core linked to an ethane-thiol moiety. This structure grants it distinct chemical properties, making it valuable in advanced material science and pharmaceutical research. The compound's thiol group (-SH) enhances its reactivity, enabling applications in catalysis, polymer modification, and ligand synthesis. Researchers increasingly explore its potential in organic electronics, particularly for conductive polymers and optoelectronic devices, aligning with the growing demand for sustainable energy solutions.

Recent studies highlight the role of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol in molecular self-assembly and surface functionalization. Its thiophene-derived backbone contributes to π-conjugation, a critical feature for semiconductor materials. This aligns with trending searches on "green chemistry alternatives" and "high-performance organic materials", reflecting industry shifts toward eco-friendly innovations. The compound's CAS No. 2229426-71-3 is frequently queried in academic databases, underscoring its relevance in drug discovery and nanotechnology.

Synthetic routes to 2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol often involve Pd-catalyzed cross-coupling or thiol-ene click chemistry, methods widely discussed in peer-reviewed journals. Its stability under ambient conditions and solubility in common organic solvents (e.g., THF, DCM) further broaden its utility. Users searching for "thiol-functionalized heterocycles" or "cyclopentabthiophene derivatives" will find this compound particularly intriguing due to its balanced lipophilicity and electronic tunability.

In the context of AI-driven drug design, CAS No. 2229426-71-3 has garnered attention for its potential as a pharmacophore scaffold. Computational models suggest its rigid bicyclic system could enhance binding affinity in enzyme inhibitors. This resonates with popular queries like "bioactive thiophene compounds" and "small molecule therapeutics". Additionally, its low cytotoxicity profile makes it a candidate for bioconjugation in targeted drug delivery systems.

From an industrial perspective, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol is explored for corrosion inhibition and lubricant additives, addressing demands for durable materials in extreme environments. Its sulfur-rich structure also positions it as a precursor for metal-organic frameworks (MOFs), a hot topic in carbon capture research. These applications correlate with high-volume searches such as "MOF design strategies" and "sustainable industrial chemistry".

Quality control of CAS No. 2229426-71-3 typically involves HPLC, NMR, and mass spectrometry, ensuring purity for sensitive applications. The compound's spectroscopic fingerprints are well-documented, aiding in rapid identification—a key consideration for labs prioritizing high-throughput screening. Discussions on "analytical validation of specialty chemicals" often reference such protocols.

In summary, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}ethane-1-thiol exemplifies the intersection of structural innovation and multidisciplinary utility. Its versatility across materials science, pharmacology, and industrial chemistry ensures sustained interest, mirrored by rising search trends for "next-gen functional molecules" and "thiol-based chemistry breakthroughs".